Cas no 10021-15-5 (2'-Hydroxy-2,4',6'-trimethoxychalcone)

• Product Name: 2'-Hydroxy-2,4',6'-trimethoxychalcone
• CAS No: 10021-15-5
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 153934
• PubChem ID: 637261
• Update Time: 2024-02-29

2'-Hydroxy-2,4',6'-trimethoxychalcone Chemical and Physical Properties

Names and Identifiers

• Valeric-4-d acid,3,5-dihydroxy-3-methyl-, (3RS,4SR)- (8CI)
• 2-HYDROXY-2',4',6'-TRIMETHOXYCHALCONE
• 2'-Hydroxy-2,4',6'-trimethoxychalcone
• KKTYCZKXENFEJP-CMDGGOBGSA-N
• LMPK12120205
• 2'-Hydroxy-2,4',6'-trimethoxychalcone, AldrichCPR
• 1-(2-Hydroxy-4.6-dimethoxy-phenyl)-3-(2-methoxyphenyl)-propenone
• 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-
• (2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• 2-propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-, (2E)-
• InChI=1/C18H18O5/c
• AKOS024287214
• InChI=1/C18H18O5/c1-21-13-10-15(20)18(17(11-13)23-3)14(19)9-8-12-6-4-5-7-16(12)22-2/h4-11,20H,1-3H3/b9-8
• (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• SCHEMBL5087999
• 10021-15-5
• CHEMBL258497

• Inchi： 1S/C18H18O5/c1-21-13-10-15(20)18(17(11-13)23-3)14(19)9-8-12-6-4-5-7-16(12)22-2/h4-11,20H,1-3H3/b9-8+
• InChI Key： KKTYCZKXENFEJP-CMDGGOBGSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1OC)=O)O)OC

Computed Properties

• Exact Mass: 149.08
• Monoisotopic Mass: 149.08
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones